Cas no 2640951-38-6 (2-{1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}-1,8-naphthyridine)

• Product Name: 2-{1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}-1,8-naphthyridine
• CAS No: 2640951-38-6
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 5317710
• PubChem ID: 155799258
• Update Time: 2025-06-30

2-{1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• AKOS040727131
• 2640951-38-6
• F6764-4019
• 2-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}-1,8-naphthyridine
• 2-{1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}-1,8-naphthyridine

• Inchi： 1S/C18H20N4O3S/c1-12-17(13(2)25-21-12)26(23,24)22-10-7-14(8-11-22)16-6-5-15-4-3-9-19-18(15)20-16/h3-6,9,14H,7-8,10-11H2,1-2H3
• InChI Key： VEBJXLUXMXFLSQ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCC(C2C=CC3=CC=CN=C3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-{1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl}-1,8-naphthyridine

Compound CAS No. 2640951-38-6: 2-{1-[(3,5-Dimethyl-1,2-Oxazol-4-Yl)Sulfonyl]Piperidin-4-Yl}-1,8-Naphthyridine

The compound with CAS No. 2640951-38-6, known as 2-{1-[(3,5-Dimethyl-1,2-Oxazol-4-Yl)Sulfonyl]Piperidin-4-Yl}-1,8-Naphthyridine, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a naphthyridine core and a sulfonylated piperidine moiety substituted with a dimethyl oxazole group. The combination of these structural elements imparts unique chemical properties that make this compound a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery due to their ability to interact with various biological targets. The naphthyridine ring system is known for its aromatic stability and electronic properties, which can be further modulated by substituents like the sulfonylated piperidine group present in this compound. The sulfonamide group attached to the piperidine ring is particularly significant as it enhances the molecule's bioavailability and pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the preparation of the dimethyl oxazole derivative and its subsequent coupling with the piperidine ring via a sulfonylation reaction. The final step involves the incorporation of the naphthyridine core through a series of coupling reactions that ensure high yields and purity. This synthesis pathway has been optimized in recent studies to improve scalability and reduce production costs.

One of the most promising applications of this compound lies in its potential as a small-molecule inhibitor for specific protein targets. Preclinical studies have demonstrated that this compound exhibits selective binding to certain kinases and enzymes, making it a candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders. The dimethyl oxazole group plays a crucial role in enhancing the molecule's selectivity by providing additional hydrogen bonding opportunities and steric interactions.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have recently investigated the electrochemical properties of this compound and found that it exhibits excellent charge transport characteristics under specific conditions.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. By altering the substituents on the naphthyridine ring or modifying the piperidine moiety, researchers can potentially develop derivatives with enhanced bioactivity or improved physical properties. Such modifications could open new avenues for drug development and materials innovation.

From an environmental perspective, this compound has been shown to exhibit low toxicity profiles in preliminary assays, making it suitable for use in applications where environmental safety is a concern. However, further studies are required to fully understand its long-term effects on ecosystems and human health.

In conclusion, CAS No. 2640951-38-6 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in pharmaceuticals and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.